3-Methyl-3-phenylazetidine 3-Methyl-3-phenylazetidine 3-Methyl-3-phenylazetidine belongs to the class of organic compounds known as phenylazetidines. These are polycyclic aromatic compounds containing a phenyl ring substituted with an azetidine ring. 3-Methyl-3-phenylazetidine is slightly soluble (in water) and a very strong basic compound (based on its pKa). 3-Methyl-3-phenylazetidine has been primarily detected in saliva.
3-Methyl-3-phenylazetidine is a member of azetidines, a ring assembly and a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 5961-33-1
VCID: VC0121715
InChI: InChI=1S/C10H13N/c1-10(7-11-8-10)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
SMILES: CC1(CNC1)C2=CC=CC=C2
Molecular Formula: C10H13N
Molecular Weight: 147.22 g/mol

3-Methyl-3-phenylazetidine

CAS No.: 5961-33-1

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VCID: VC0121715

Molecular Formula: C10H13N

Molecular Weight: 147.22 g/mol

3-Methyl-3-phenylazetidine - 5961-33-1

CAS No. 5961-33-1
Product Name 3-Methyl-3-phenylazetidine
Molecular Formula C10H13N
Molecular Weight 147.22 g/mol
IUPAC Name 3-methyl-3-phenylazetidine
Standard InChI InChI=1S/C10H13N/c1-10(7-11-8-10)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
Standard InChIKey YOLLUMURPUEOJW-UHFFFAOYSA-N
SMILES CC1(CNC1)C2=CC=CC=C2
Canonical SMILES CC1(CNC1)C2=CC=CC=C2
Description 3-Methyl-3-phenylazetidine belongs to the class of organic compounds known as phenylazetidines. These are polycyclic aromatic compounds containing a phenyl ring substituted with an azetidine ring. 3-Methyl-3-phenylazetidine is slightly soluble (in water) and a very strong basic compound (based on its pKa). 3-Methyl-3-phenylazetidine has been primarily detected in saliva.
3-Methyl-3-phenylazetidine is a member of azetidines, a ring assembly and a member of benzenes.
PubChem Compound 22249
Last Modified Nov 11 2021
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